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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598557 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Compound Data
(2R,4S)-Hydroxy Itraconazole-d8 is the deuterated form of (2R,4S)-Hydroxy Itraconazole,

which is the major active metabolite of the antifungal drug Itraconazole. The incorporation of

eight deuterium atoms increases the molecular weight of the parent molecule, making it a

valuable internal standard for pharmacokinetic and metabolic studies. Below is a summary of

the key quantitative data for both the deuterated and non-deuterated forms.

Data Presentation: Molecular Weight and Formula
Compound Chemical Formula

Molecular Weight (
g/mol )

Monoisotopic Mass
(Da)

(2R,4S)-Hydroxy

Itraconazole-d8

C₃₅H₃₀D₈Cl₂N₈O₅[1]

[2]
729.68[2][3][4] 728.284[3]

(2R,4S)-Hydroxy

Itraconazole

C₃₅H₃₈Cl₂N₈O₅[5][6]

[7]
721.63[8] 720.2342218[5]

Experimental Protocols: Molecular Weight
Determination
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The determination of the molecular weight of (2R,4S)-Hydroxy Itraconazole-d8 and its

unlabeled counterpart is typically achieved using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). This technique provides high sensitivity and specificity, allowing for

accurate mass measurement and quantification.

Methodology: LC-MS/MS Analysis
a) Sample Preparation (Protein Precipitation)

A simple and rapid protein precipitation method is commonly employed for plasma samples.[9]

To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of an internal standard

solution (e.g., Itraconazole-d5 and Hydroxy Itraconazole-d5 in methanol).

Add 400 µL of acetonitrile containing 0.5% formic acid to precipitate the proteins.[1]

Vortex the mixture vigorously for 1 minute.[1]

Centrifuge the sample at high speed (e.g., 3500 rpm for 5 minutes) to pellet the precipitated

proteins.[1]

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

b) Liquid Chromatography (LC)

Chromatographic separation is essential to resolve the analyte from other matrix components.

Column: A C18 reversed-phase column (e.g., Agilent Zorbax SB-C18, 2.1×50mm, 3.5 µm) is

suitable for the separation.[1]

Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.[1]

Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

Flow Rate: 0.500 mL/min.[1]

Gradient: A typical gradient starts at 40% B, holds for 0.5 minutes, ramps to 95% B over 2.5

minutes, holds at 95% B for 0.5 minutes, and then returns to the initial conditions.[1]
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Column Temperature: 40°C.[1]

Autosampler Temperature: 15°C.[1]

c) Mass Spectrometry (MS)

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode

is commonly used.

Ionization Mode: Electrospray Ionization (ESI), Positive.[9]

Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific

precursor-to-product ion transitions.

MRM Transitions (Example):

Itraconazole: m/z 705 -> 392[3]

Hydroxy Itraconazole: m/z 721 -> 408[3]

The specific transitions for the d8-labeled compound would be adjusted based on its

increased mass.

Visualizations: Pathways and Workflows
Biotransformation of Itraconazole
Itraconazole is metabolized in the liver to its major active metabolite, Hydroxy Itraconazole,

primarily by the cytochrome P450 enzyme CYP3A4.[6][7]
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Caption: Metabolic conversion of Itraconazole to Hydroxy Itraconazole mediated by CYP3A4.

Experimental Workflow for LC-MS/MS Analysis
The following diagram illustrates the typical workflow for the analysis of (2R,4S)-Hydroxy
Itraconazole-d8 from a biological matrix.
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LC-MS/MS Experimental Workflow
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Caption: Workflow for the quantification of (2R,4S)-Hydroxy Itraconazole-d8.
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Logical Workflow for Deuterated Metabolite
Identification
The identification of deuterated metabolites involves a systematic process of data analysis

following LC-MS acquisition.

Logical Workflow for Metabolite Identification

LC-MS Data Acquisition

Peak/Feature Detection

Isotope & Adduct Annotation

Accurate Mass Matching to Database

Molecular Formula Generation

MS/MS Fragmentation Analysis for Structural Confirmation
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Caption: A logical workflow for the identification of deuterated metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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